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Compound of Interest

Compound Name: Tak-418

Cat. No.: B3324257

Abstract

This document provides detailed application notes and protocols for the preparation of TAK-
418 stock solutions for use in cell culture experiments. TAK-418 is a potent and selective
inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A), an enzyme involved in epigenetic
regulation.[1][2][3] Proper preparation and storage of TAK-418 stock solutions are critical for
ensuring experimental reproducibility and accuracy. This guide is intended for researchers,
scientists, and drug development professionals working with this compound in a laboratory
setting.

Introduction to TAK-418

TAK-418 is a selective, orally active small molecule inhibitor of the LSD1 (KDM1A) enzyme,
with an IC50 of 2.9 nM.[1][2] It functions by targeting the catalytic flavin adenine dinucleotide
(FAD) in the active site of LSD1, leading to its irreversible inhibition.[4] By inhibiting LSD1,
TAK-418 modulates histone methylation, specifically increasing the levels of H3K4me1/2/3 and
H3K9me2.[1] This epigenetic modification can normalize dysregulated gene expression, which
is a therapeutic target in various neurodevelopmental disorders.[5][6] Due to its brain-penetrant
properties, TAK-418 is being investigated for its therapeutic potential in central nervous system
disorders like Kabuki syndrome and autism spectrum disorders.[4][7]

Physicochemical and Storage Data
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Accurate data on the physicochemical properties and recommended storage conditions of

TAK-418 are essential for proper handling and use. The following table summarizes key

guantitative information for TAK-418.

Parameter Value Source(s)

Molecular Weight 356.91 g/mol [11[2]

Formula C17H25CIN202S [1112]

CAS Number 1818252-53-7 [1]I2]
White to yellow solid-liquid

Appearance _ [1]
mixture

Solubility in DMSO 55 mg/mL (154.10 mM) [11[2]

Solubility in H20 > 16.67 mg/mL (46.71 mM) [1]
-20°C, sealed, away from

Storage (Solid) moisture and light (up to 3 [1112]

years) or 4°C (up to 2 years)

Storage (Stock Sol.)

-80°C for up to 6 months;
-20°C for up to 1 month.[1][2]

Store in tightly sealed aliquots.

[8]

Experimental Protocols

This section provides a detailed protocol for the preparation of a 10 mM stock solution of TAK-

418 in DMSO, which is a common solvent for in vitro studies.[5]

3.1. Materials

» TAK-418 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

 Sterile, amber microcentrifuge tubes or cryovials
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Calibrated analytical balance

Sterile serological pipettes and pipette tips

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

0.22 pm syringe filter (optional, for sterilization)
3.2. Protocol for Preparing a 10 mM TAK-418 Stock Solution in DMSO

o Preparation: Before starting, allow the vial of TAK-418 powder to equilibrate to room
temperature for at least 60 minutes to prevent condensation.[8] Perform all steps in a sterile
environment (e.g., a laminar flow hood).

e Weighing: Accurately weigh a specific amount of TAK-418 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 3.57 mg of TAK-418 (Molecular Weight = 356.91).

o Calculation:Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight
(g/mol) = 10 mmol/L x 0.001 L x 356.91 g/mol = 3.57 mg

¢ Dissolution:

[¢]

Add the weighed TAK-418 powder to a sterile tube.

o Add the calculated volume of DMSO. For 3.57 mg of TAK-418, add 1 mL of DMSO to
achieve a 10 mM concentration.

o Vortex the solution thoroughly until the powder is completely dissolved.

o If dissolution is difficult, gentle warming to 60°C and sonication can be used to aid the
process.[1] It is crucial to use newly opened or anhydrous DMSO, as hygroscopic DMSO
can negatively impact solubility.[1]

 Sterilization (Optional but Recommended): To ensure sterility for cell culture use, the stock
solution can be filtered through a 0.22 um syringe filter compatible with DMSO.
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 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber cryovials to
protect from light and avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

3.3. Preparation of Working Solutions

For cell culture experiments, the concentrated stock solution must be diluted to the final
working concentration in the cell culture medium.

e Thawing: Thaw a single aliquot of the TAK-418 stock solution at room temperature.

 Dilution: Serially dilute the stock solution in fresh, pre-warmed cell culture medium to achieve
the desired final concentration. It is recommended to add the diluted compound to the
medium immediately before treating the cells.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.5%) to avoid solvent-induced cytotoxicity.[5] Ensure that the vehicle control
cultures are treated with the same final concentration of DMSO.

Diagrams
4.1. Signaling Pathway

TAK-418 acts by inhibiting the LSD1 enzyme, which in turn affects histone methylation and
gene expression. The following diagram illustrates this mechanism of action.
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Caption: Mechanism of action of TAK-418.
4.2. Experimental Workflow

The following diagram outlines the workflow for preparing TAK-418 stock and working
solutions.
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Caption: Workflow for preparing TAK-418 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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